Cas no 1361790-83-1 (Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361790-83-1
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911609
• Update Time: 2025-05-26

Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)7-5(4-13)2-3-6(14-7)17-9(10,11)12/h2-3H,1H3
• InChI Key： HZCACKFEGIZPIQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)OC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 2.3
• Topological Polar Surface Area: 72.2

Additional information on Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate

Exploring Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361790-83-1): A Versatile Building Block in Modern Chemistry

In the realm of specialty chemicals, Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361790-83-1) has emerged as a pivotal intermediate for pharmaceutical and agrochemical applications. This compound, characterized by its pyridine core, cyano group, and trifluoromethoxy substituent, offers unique reactivity patterns that align with the growing demand for fluorine-containing compounds in drug discovery. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethoxy pyridines" or "applications of cyano esters," reflecting its relevance in cutting-edge R&D.

The structural features of Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate make it a hotspot for innovation. The trifluoromethoxy group enhances metabolic stability and lipophilicity—a property highly sought after in the development of bioactive molecules. Recent trends in AI-assisted molecular design highlight the importance of such motifs, as computational models prioritize fragments with improved pharmacokinetic profiles. Queries like "how to modify pyridine derivatives for drug delivery" or "role of CF3O in medicinal chemistry" underscore its interdisciplinary appeal.

From a synthetic perspective, this compound serves as a linchpin for constructing complex heterocycles. Its methyl ester and cyano functionalities allow diverse transformations, including hydrolysis, amidation, and cyclization reactions. Laboratories focusing on high-throughput screening often explore derivatives of CAS No. 1361790-83-1 to identify novel enzyme inhibitors or catalysts. SEO-optimized searches such as "pyridine carboxylate derivatives in catalysis" or "green chemistry approaches to cyano pyridines" mirror the compound's adaptability to sustainable methodologies.

Beyond pharmaceuticals, Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate finds utility in material science. The electron-withdrawing nature of its substituents makes it a candidate for designing organic semiconductors or ligands for metal-organic frameworks (MOFs). With rising interest in "advanced materials for energy storage" and "fluorinated building blocks for OLEDs," this compound bridges gaps between chemistry and engineering. Its thermal stability and compatibility with cross-coupling reactions further expand its industrial footprint.

Quality control and scalability remain critical discussion points. Analytical techniques like HPLC, NMR, and mass spectrometry ensure the purity of CAS No. 1361790-83-1, addressing concerns flagged in searches such as "how to characterize pyridine esters." Regulatory-compliant synthesis protocols are equally vital, as evidenced by queries like "GMP standards for fluorinated intermediates." These aspects highlight the compound's alignment with industry benchmarks.

In conclusion, Methyl 3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylate exemplifies the synergy between molecular innovation and practical applications. Its multifaceted roles—from drug scaffolds to functional materials—resonate with global research priorities, making it a staple in modern chemical enterprises. As exploration of "next-generation fluorinated heterocycles" gains momentum, this compound will undoubtedly remain at the forefront of scientific inquiry.